Cas no 2648926-53-6 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylbutanoic acid)

• Product Name: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylbutanoic acid
• CAS No: 2648926-53-6
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5843735
• PubChem ID: 165875151
• Update Time: 2025-11-07

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2648926-53-6
• EN300-1489687
• (2S)-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}-3-methylbutanoic acid
• (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylbutanoic acid

• Inchi： 1S/C25H28N2O6/c1-15(2)21(22(28)29)26-23(30)25(11-12-32-14-25)27-24(31)33-13-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21H,11-14H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)/t21-,25?/m0/s1
• InChI Key： ODTSOZISBOAQGR-BWDMCYIDSA-N
• SMILES： O1CCC(C(N[C@H](C(=O)O)C(C)C)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylbutanoic acid

Comprehensive Overview of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylbutanoic acid (CAS No. 2648926-53-6)

The compound (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylbutanoic acid (CAS No. 2648926-53-6) is a specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a oxolan-3-ylformamido moiety, makes it a valuable intermediate in the synthesis of bioactive peptides and small-molecule drugs. Researchers are increasingly interested in this compound due to its role in drug discovery and proteomics studies.

In recent years, the demand for Fmoc-protected amino acids like (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylbutanoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This compound is particularly useful for constructing peptide libraries and modified peptides, which are critical for high-throughput screening and targeted therapy development. Its stereochemical purity (indicated by the (2S) configuration) ensures high selectivity in enzymatic reactions and molecular recognition processes.

The oxolan-3-ylformamido group in this compound introduces a cyclic ether functionality, enhancing its metabolic stability and binding affinity to biological targets. This feature aligns with current trends in medicinal chemistry, where researchers prioritize structural diversity to overcome drug resistance and improve pharmacokinetic properties. Additionally, the Fmoc group facilitates easy deprotection under mild conditions, making it ideal for automated peptide synthesizers and green chemistry applications.

From an SEO perspective, users frequently search for terms like "Fmoc-amino acid derivatives," "peptide synthesis reagents," and "CAS 2648926-53-6 applications." This compound’s versatility addresses these queries, as it is employed in cancer research, neurodegenerative disease studies, and vaccine development. Its compatibility with click chemistry and bioconjugation techniques further expands its utility in diagnostic imaging and therapeutic antibody production.

Quality control of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylbutanoic acid is critical, with analytical methods such as HPLC, mass spectrometry, and NMR spectroscopy ensuring batch-to-batch consistency. Suppliers often highlight its >98% purity, which is essential for GMP-compliant manufacturing. As the biopharmaceutical industry grows, this compound’s role in preclinical development and translational research is expected to expand, making it a focal point for innovative drug design.

In summary, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}-3-methylbutanoic acid (CAS No. 2648926-53-6) represents a cutting-edge tool for chemical biology and therapeutic innovation. Its combination of structural complexity, synthetic flexibility, and biological relevance positions it at the forefront of modern drug discovery. Researchers and manufacturers alike recognize its potential to address unmet medical needs while adhering to sustainable chemistry principles.